Cas no 4949-69-3 (4-Iodo-3-methylaniline)

4-Iodo-3-methylaniline is a halogenated aromatic amine with the molecular formula C₇H₈IN. This compound features an iodine substituent at the para position and a methyl group at the meta position relative to the amino group, making it a valuable intermediate in organic synthesis. Its structural properties enable selective functionalization, particularly in cross-coupling reactions such as Suzuki or Sonogashira couplings, where the iodine moiety acts as a reactive site. The methyl group enhances steric and electronic effects, influencing reactivity and regioselectivity. This compound is commonly utilized in pharmaceutical and agrochemical research for the development of novel active ingredients. Proper handling is required due to potential toxicity and sensitivity to light and air.
4-Iodo-3-methylaniline structure
4-Iodo-3-methylaniline structure
Product Name:4-Iodo-3-methylaniline
CAS No:4949-69-3
MF:C7H8IN
MW:233.049593925476
MDL:MFCD01569451
CID:332368
PubChem ID:2734275
Update Time:2025-11-02

4-Iodo-3-methylaniline Chemical and Physical Properties

Names and Identifiers

    • 4-Iodo-3-methylaniline
    • Benzenamine,4-iodo-3-methyl-
    • C60MC12
    • 3-Methyl-4-iodoaniline
    • 2-iodo 5-aminotoluene
    • 4-iodo-3-methyl aniline
    • UISBOJCPTKUBIC-UHFFFAOYSA-N
    • SY128823
    • V6181
    • CS-0153193
    • 4949-69-3
    • AKOS016000510
    • FT-0739737
    • D70695
    • A871796
    • SCHEMBL789513
    • AS-57690
    • EN300-18659
    • DTXSID40370193
    • MFCD01569451
    • DB-023659
    • MDL: MFCD01569451
    • Inchi: 1S/C7H8IN/c1-5-4-6(9)2-3-7(5)8/h2-4H,9H2,1H3
    • InChI Key: UISBOJCPTKUBIC-UHFFFAOYSA-N
    • SMILES: IC1=CC=C(C=C1C)N

Computed Properties

  • Exact Mass: 232.97000
  • Monoisotopic Mass: 232.97
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 94.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26

Experimental Properties

  • Color/Form: Beige or brown or dark gray crystalline powder
  • Density: 1.7004 (estimate)
  • Melting Point: 50-55 °C
  • Boiling Point: 273°C (rough estimate)
  • Flash Point: 122.9±24.0 °C
  • PSA: 26.02000
  • LogP: 2.76300
  • Solubility: Insoluble in water
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Iodo-3-methylaniline Customs Data

  • HS CODE:2921430090
  • Customs Data:

    China Customs Code:

    2921430090

    Overview:

    2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union

    Summary:

    HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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4-Iodo-3-methylaniline Suppliers

Amadis Chemical Company Limited
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(CAS:4949-69-3)4-Iodo-3-methylaniline
Order Number:A871796
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:30
Price ($):338.0
Email:sales@amadischem.com

Additional information on 4-Iodo-3-methylaniline

Comprehensive Guide to 4-Iodo-3-methylaniline (CAS No. 4949-69-3): Properties, Applications, and Industry Insights

4-Iodo-3-methylaniline (CAS No. 4949-69-3) is a halogenated aromatic amine with significant relevance in organic synthesis and pharmaceutical research. This compound, characterized by its iodo and methyl functional groups, serves as a versatile intermediate in the production of dyes, agrochemicals, and specialty chemicals. Its molecular structure (C7H8IN) and iodine substitution make it particularly valuable for cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are pivotal in modern drug discovery.

In recent years, the demand for halogenated anilines like 4-Iodo-3-methylaniline has surged due to their role in synthesizing OLED materials and pharmaceutical intermediates. Researchers frequently search for "iodo-aniline derivatives uses" or "CAS 4949-69-3 solubility," reflecting growing interest in its physicochemical properties. The compound exhibits moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO), while remaining stable under inert conditions—a trait critical for storage and handling.

From an industrial perspective, 4-Iodo-3-methylaniline aligns with the "green chemistry" trend, as its derivatives contribute to energy-efficient catalytic processes. Questions such as "how to purify 4-Iodo-3-methylaniline" often arise in forums, highlighting practical challenges in lab-scale production. Techniques like column chromatography or recrystallization from hexane/ethyl acetate mixtures are commonly employed to achieve >98% purity, as required for high-end applications.

The compound’s spectroscopic fingerprints (e.g., 1H NMR: δ 7.55 ppm for aromatic protons) are frequently discussed in analytical chemistry circles. With the rise of AI-assisted molecular design, datasets involving 4949-69-3 are increasingly used to train algorithms for predicting reactivity patterns—addressing queries like "computational modeling of iodo-methylanilines." This intersection of experimental and computational chemistry underscores its multidisciplinary importance.

Environmental considerations also shape discussions around 4-Iodo-3-methylaniline. While not classified as hazardous under standard protocols, proper waste management is advised due to its iodine content. Searches for "biodegradation of halogenated anilines" reflect this ecological awareness. Recent studies explore microbial degradation pathways, offering sustainable disposal solutions aligned with circular economy principles.

In summary, 4-Iodo-3-methylaniline (CAS 4949-69-3) bridges fundamental research and industrial innovation. Its applications span from electronic materials to medicinal chemistry, while its study addresses contemporary themes like sustainable synthesis and AI-driven discovery. As technology advances, this compound will likely remain a focal point in the evolving landscape of fine chemicals.

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Amadis Chemical Company Limited
(CAS:4949-69-3)4-Iodo-3-methylaniline
A871796
Purity:99%
Quantity:100g
Price ($):338.0
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